3',5'-Dimethyl-4'-methoxyacetophenone
Overview
Description
3,5'-Dimethyl-4'-methoxyacetophenone (DMMA) is an organic compound that has recently gained interest due to its potential applications in scientific research. It is a colorless crystalline solid that is soluble in organic solvents and has a melting point of 82-84 °C. DMMA is a versatile compound with a wide range of applications in the fields of biochemistry and physiology.
Scientific Research Applications
Photochemistry and Organic Synthesis
3',5'-Dimethyl-4'-methoxyacetophenone has been studied for its photochemical properties and applications in organic synthesis. For instance, it's involved in the photorelease of carboxylic acids from 2,5-dimethylphenacyl esters. The process, initiated by photoenolization, is considered for potential applications in organic synthesis or biochemistry, particularly for "caged compounds" (Zabadal et al., 2001). Another study focused on synthesizing novel compounds via C-prenylation and protection of phenolic hydroxyl groups, highlighting the chemical's role in the complex synthesis processes (Feng Ya, 2014).
Coordination Chemistry and Complex Synthesis
Research on oxidovanadium(V) complexes with hydrazone ligands containing a VO3+ core has shown that 3',5'-Dimethyl-4'-methoxyacetophenone derivatives can play a crucial role in forming mixed-ligand methoxy bonded complexes. The study revealed significant insights into the geometry around the vanadium center and the conversion of these complexes with different motifs, expanding the understanding of coordination chemistry (Mondal et al., 2008).
Analytical Chemistry
In analytical chemistry, derivatives of 3',5'-Dimethyl-4'-methoxyacetophenone have been used in the simultaneous determination of specific compounds in urine, showcasing its relevance in developing analytical methodologies and understanding metabolic processes (Bieniek, 2003).
Material Science
The compound's derivatives have been the subject of structural studies, revealing the interplay of weak intermolecular interactions. This research contributes to material science by providing a better understanding of molecular structures and interactions, which is crucial for designing new materials with desired properties (Chattopadhyay et al., 2012)
properties
IUPAC Name |
1-(4-methoxy-3,5-dimethylphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-7-5-10(9(3)12)6-8(2)11(7)13-4/h5-6H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZNRJDZKCCJUJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374398 |
Source
|
| Record name | 3',5'-Dimethyl-4'-methoxyacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40374398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3',5'-Dimethyl-4'-methoxyacetophenone | |
CAS RN |
60609-65-6 |
Source
|
| Record name | 3',5'-Dimethyl-4'-methoxyacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40374398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 60609-65-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl)ethan-1-one](/img/structure/B1363534.png)
